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Compound of Interest

Compound Name: 2-Bromo-6-tert-butylpyridine

Cat. No.: B062953 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a detailed protocol for the proper disposal of 2-Bromo-6-tert-butylpyridine, a

halogenated pyridine derivative. Adherence to these procedures is crucial for minimizing risks

and maintaining regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to handle 2-Bromo-6-tert-
butylpyridine with appropriate safety measures. Based on data for structurally similar

compounds, this chemical should be regarded as hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles with side-shields or a face shield.

Lab Coat: A fully buttoned lab coat is mandatory.

All handling of this substance, including preparation for disposal, must be conducted in a well-

ventilated area, preferably within a chemical fume hood to prevent inhalation of any potential

vapors.
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Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Bromo-6-tert-butylpyridine is to treat it as

hazardous waste and arrange for its collection by a licensed waste disposal service. Do not

dispose of this chemical down the drain or in regular trash.[1]

Waste Collection:

Collect pure 2-Bromo-6-tert-butylpyridine and any solutions containing it in a dedicated,

compatible, and sealable waste container.[2]

The container should be robust and made of a material that will not react with the

chemical.

Ensure the container is kept tightly closed to prevent the release of fumes.[2][3]

Handling of Contaminated Materials:

Any materials that have come into contact with 2-Bromo-6-tert-butylpyridine, such as

pipette tips, gloves, and absorbent paper, should also be treated as hazardous waste.[1]

Collect these contaminated solids in a separate, clearly labeled container designated for

solid hazardous waste.[1]

Container Labeling:

Clearly label the waste container with "Hazardous Waste."[1]

Include the full chemical name: "2-Bromo-6-tert-butylpyridine."[1]

Indicate the approximate quantity of the waste.[1]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

waste accumulation area.[1][3]
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Keep the container away from incompatible materials, such as strong oxidizing agents and

strong acids.[3] Also, keep it away from heat, sparks, and open flames.[1][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[1]

Provide the disposal service with a complete and accurate description of the waste.[1]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Bromo-6-tert-butylpyridine is provided in the

table below.

Property Value

Molecular Formula C9H12BrN[4]

Molecular Weight 214.10 g/mol [4]

CAS Number 195044-14-5[4]

Boiling Point 223.2°C at 760 mmHg[5]

Density 1.293 g/cm³[5]

Flash Point 88.8°C[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
Bromo-6-tert-butylpyridine.
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Identify Waste Stream
(2-Bromo-6-tert-butylpyridine)

Pure compound, solution, or
contaminated material?

Collect in a labeled, sealed,
compatible container for liquid hazardous waste.

Liquid

Collect in a labeled, sealed container
for solid hazardous waste.

Solid

Store in a designated, secure,
and ventilated waste accumulation area.

Contact Environmental Health & Safety (EHS)
or a licensed waste contractor for disposal.

Provide accurate waste description
for pickup and final disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-6-tert-butylpyridine.

In conclusion, the safe and proper disposal of 2-Bromo-6-tert-butylpyridine requires careful

handling, appropriate containment, and the use of a licensed hazardous waste disposal

service. By following these established protocols, laboratories can ensure the safety of their

personnel and minimize their environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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